Cas no 74137-36-3 (1,3-dibromo-5-methoxybenzene)

• Product Name: 1,3-dibromo-5-methoxybenzene
• CAS No: 74137-36-3
• MF: C₇H₆Br₂O
• MW: 265.929940700531
• MDL: MFCD02258848
• CID: 59557
• PubChem ID: 11021812
• Update Time: 2025-10-29

1,3-dibromo-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-5-methoxybenzene
• 3,5-Dibromoanisole
• 1,3-dibromo-5-methoxy-benzene
• Benzene, 1,3-dibromo-5-methoxy-
• PubChem2009
• KSC493Q1D
• 1.3-Dibromo-5-methoxybenzene
• OQZAQBGJENJMHT-UHFFFAOYSA-N
• CL8596
• VZ25701
• RL04804
• LS10488
• CM11711
• AS04144
• AS01384
• AM61638
• TRA0032346
• OR4
• FT-0612066
• CS-W007953
• Q223005
• 74137-36-3
• A9521
• 3,5-Dibromoanisole, 97%
• AC-3780
• EN300-119345
• AS-15120
• DTXSID20452264
• SY018763
• D3364
• MFCD02258848
• J-503885
• AKOS015834288
• SCHEMBL309832
• 3,5-dibromanisole
• DB-011114
• 1,3-dibromo-5-methoxybenzene

• MDL： MFCD02258848
• Inchi： 1S/C7H6Br2O/c1-10-7-3-5(8)2-6(9)4-7/h2-4H,1H3
• InChI Key： OQZAQBGJENJMHT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)OC)Br

Computed Properties

• Exact Mass: 263.87900
• Monoisotopic Mass: 263.87854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: No data available
• Density: 1.823
• Melting Point: 37.0 to 41.0 deg-C
• Boiling Point: 261°C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.576
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 9.23000
• LogP: 3.22020

1,3-dibromo-5-methoxybenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,3-dibromo-5-methoxybenzene

1,3-Dibromo-5-Methoxybenzene: A Comprehensive Overview

The compound with CAS No. 74137-36-3, commonly referred to as 1,3-dibromo-5-methoxybenzene, is a brominated aromatic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a benzene ring substituted with two bromine atoms at the 1 and 3 positions and a methoxy group at the 5 position. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it valuable in both academic research and industrial applications.

1,3-Dibromo-5-methoxybenzene has been extensively studied for its role in organic synthesis. Its bromine atoms serve as excellent leaving groups, enabling various substitution reactions that are pivotal in constructing complex molecular frameworks. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds, which are of great interest in drug discovery and materials science. For instance, researchers have employed this compound as a precursor in the formation of quinoline derivatives, which exhibit promising anti-cancer properties.

The methoxy group at the 5 position of the benzene ring introduces electron-donating effects, which influence the reactivity of the molecule. This feature has been leveraged in catalytic processes, where 1,3-dibromo-5-methoxybenzene acts as a directing group for electrophilic substitution reactions. Such reactions are fundamental in the production of high-performance polymers and advanced materials.

In terms of physical properties, 1,3-dibromo-5-methoxybenzene is typically a crystalline solid at room temperature. Its melting point is reported to be around 90°C, and it is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various chemical processes that require precise control over solubility and reactivity.

Recent advancements in green chemistry have led to innovative methods for synthesizing 1,3-dibromo-5-methoxybenzene. Traditional methods often involved multi-step procedures with hazardous reagents; however, modern approaches now utilize microwave-assisted synthesis and catalytic systems to enhance efficiency while reducing environmental impact. These developments underscore the compound's adaptability to sustainable chemical practices.

From an environmental perspective, understanding the fate and transport of 1,3-dibromo-5-methoxybenzene is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, though its persistence varies depending on environmental factors such as temperature and microbial activity.

In conclusion, 1,3-dibromo-5-methoxybenzene (CAS No. 74137-36-3) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity continue to make it an essential component in both research and industrial settings. As scientific understanding evolves and new synthetic methodologies emerge, this compound will undoubtedly remain a cornerstone in the development of novel materials and therapeutic agents.